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  4. (4R,4Ar)-2-amino-6-tert-butyl-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
(4R,4Ar)-2-amino-6-tert-butyl-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile (4R,4Ar)-2-amino-6-tert-butyl-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
Brand Name: Vulcanchem
CAS No.: 304432-94-8
VCID: VC0459553
InChI: InChI=1S/C26H30N4O3/c1-25(2,3)15-7-8-16-17(9-15)23(26(13-28,14-29)24(30)19(16)12-27)18-10-21(32-5)22(33-6)11-20(18)31-4/h8,10-11,15,17,23H,7,9,30H2,1-6H3/t15?,17-,23-/m0/s1
SMILES: CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3OC)OC)OC
Molecular Formula: C26H30N4O3
Molecular Weight: 446.5g/mol

(4R,4Ar)-2-amino-6-tert-butyl-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile

CAS No.: 304432-94-8

Main Products

VCID: VC0459553

Molecular Formula: C26H30N4O3

Molecular Weight: 446.5g/mol

(4R,4Ar)-2-amino-6-tert-butyl-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile - 304432-94-8

CAS No. 304432-94-8
Product Name (4R,4Ar)-2-amino-6-tert-butyl-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
Molecular Formula C26H30N4O3
Molecular Weight 446.5g/mol
IUPAC Name (4R,4aR)-2-amino-6-tert-butyl-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
Standard InChI InChI=1S/C26H30N4O3/c1-25(2,3)15-7-8-16-17(9-15)23(26(13-28,14-29)24(30)19(16)12-27)18-10-21(32-5)22(33-6)11-20(18)31-4/h8,10-11,15,17,23H,7,9,30H2,1-6H3/t15?,17-,23-/m0/s1
Standard InChIKey PMUOFPWAARLTGP-UVLHFONGSA-N
Isomeric SMILES CC(C)(C)C1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3OC)OC)OC
SMILES CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3OC)OC)OC
Canonical SMILES CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3OC)OC)OC
PubChem Compound 11838475
Last Modified Nov 11 2021
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